Cas no 38044-09-6 ([(1R,2R,5R,7R)-9-Hydroxy-2,6,6,8-tetramethyl-10,11-dioxo-7-tricyclo[5.3.1.01,5]undec-8-enyl] (Z)-2-methylbut-2-enoate)

• Product Name: [(1R,2R,5R,7R)-9-Hydroxy-2,6,6,8-tetramethyl-10,11-dioxo-7-tricyclo[5.3.1.01,5]undec-8-enyl] (Z)-2-methylbut-2-enoate
• CAS No: 38044-09-6
• MF: C₂₀H₂₆O₅
• MW: 346.417446613312
• CID: 2666476
• Update Time: 2024-02-29

[(1R,2R,5R,7R)-9-Hydroxy-2,6,6,8-tetramethyl-10,11-dioxo-7-tricyclo[5.3.1.01,5]undec-8-enyl] (Z)-2-methylbut-2-enoate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-Methyl-2-butenoic acid [(3R)-2,3,8,8aα-tetrahydro-5-hydroxy-3,6,8,8-tetramethyl-4,9-dioxo-3aβ,7-methano-1H-azulen-7α(4H)-yl] ester
• beta-Perezol
• [(1R,2R,5R,7R)-9-Hydroxy-2,6,6,8-tetramethyl-10,11-dioxo-7-tricyclo[5.3.1.01,5]undec-8-enyl] (Z)-2-m
• [(1R,2R,5R,7R)-9-Hydroxy-2,6,6,8-tetramethyl-10,11-dioxo-7-tricyclo[5.3.1.01,5]undec-8-enyl] (Z)-2-methylbut-2-enoate

• Inchi： 1S/C20H26O5/c1-7-10(2)16(23)25-20-12(4)14(21)15(22)19(17(20)24)11(3)8-9-13(19)18(20,5)6/h7,11,13,21H,8-9H2,1-6H3/b10-7-/t11-,13-,19-,20-/m1/s1
• InChI Key： CNSCLIJSQQBULZ-HCEPSVDDSA-N
• SMILES： O(C(/C(=C\C)/C)=O)[C@]12C(C)=C(C([C@@]3(C1=O)[C@H](C)CC[C@@H]3C2(C)C)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 756
• Topological Polar Surface Area: 80.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cedrane and isocedrane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Cedrane and isocedrane sesquiterpenoids